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Compound of Interest

Compound Name: SU 5402 (GMP)

Cat. No.: B1684518

A Certificate of Analysis for GMP-grade SU 5402 provides a batch-specific summary of quality
control testing. It assures the end-user that the compound meets predefined specifications.

General Information

A typical CoA will begin with fundamental details about the product and the specific batch:

Parameter Example Data

Product Name SU 5402 (GMP)

CAS Number 215543-92-3

Chemical Formula C17H16N203

Molecular Weight 296.32 g/mol

Batch Number Specific to each production lot
Date of Manufacture Specific to each production lot
Retest Date Specific to each production lot

Physicochemical Properties

This section details the physical and chemical characteristics of SU 5402.
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Test Specification Result
Appearance Orange solid powder Conforms
Solubility Soluble in DMSO Conforms

Identity and Purity

The core of the CoA, this section provides quantitative data on the identity and purity of the
compound, determined through various analytical techniques.

Test Method Specification Result
Identification by *H Nuclear Magnetic Structure conforms to
Conforms
NMR Resonance reference
o Molecular weight
Identification by MS Mass Spectrometry Conforms
conforms
High-Performance
Purity by HPLC Liquid >98.0% 99.5%
Chromatography
Loss on Drying Gravimetric <1.0% 0.2%
] Gas Chromatography Meets USP <467>
Residual Solvents Conforms

(GC)

limits

Impurity Profile

For GMP-grade material, a detailed analysis of potential impurities is crucial.
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Test Method Specification Result

Inductively Coupled
Heavy Metals <20 ppm <10 ppm
Plasma (ICP-MS)

_ Limulus Amebocyte
Endotoxin <1.0 EU/mg <0.5 EU/mg
Lysate (LAL)

Microbial
o Plate Count <100 CFU/g <10 CFU/g
Contamination

Experimental Protocols

The following are representative protocols for the key analytical methods cited in the SU 5402
CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a cornerstone technique for determining the purity of small molecules by separating
the main compound from any impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pum).

» Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.
e Flow Rate: 1.0 mL/min.

» Detection: UV absorbance at 254 nm.

e Procedure: A solution of SU 5402 is prepared in a suitable solvent (e.g., DMSO) and injected
into the HPLC system. The area of the SU 5402 peak is compared to the total area of all
peaks to calculate the purity percentage.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Identification

1H NMR spectroscopy is used to confirm the chemical structure of SU 5402 by analyzing the
magnetic properties of its atomic nuclei.

¢ Instrumentation: A 400 MHz (or higher) NMR spectrometer.
e Solvent: Deuterated Dimethyl Sulfoxide (DMSO-ds).

e Procedure: A small amount of SU 5402 is dissolved in the deuterated solvent. The sample is
placed in the NMR spectrometer, and the *H spectrum is acquired. The resulting spectrum,
showing chemical shifts and splitting patterns, is compared to a reference spectrum of a
known SU 5402 standard to confirm its identity.

Mass Spectrometry (MS) for Molecular Weight
Confirmation

Mass spectrometry is employed to confirm the molecular weight of SU 5402.

e Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS).

« lonization Mode: Electrospray lonization (ESI), typically in positive mode.

e Procedure: A dilute solution of SU 5402 is introduced into the mass spectrometer. The
instrument ionizes the molecules and separates them based on their mass-to-charge ratio
(m/z). The resulting mass spectrum should show a prominent peak corresponding to the
molecular weight of SU 5402.

Visualizing Workflows and Pathways
SU 5402 Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control analysis of a batch of
SU 5402.
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Caption: A typical workflow for the quality control of GMP-grade SU 5402.
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SU 5402 Signaling Pathway Inhibition

SU 5402 exerts its biological effects by inhibiting key signaling pathways initiated by growth
factors like VEGF and FGF. This diagram illustrates the points of inhibition.
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Caption: SU 5402 inhibits VEGFR2 and FGFR1 signaling pathways.

By thoroughly understanding the data presented in a SU 5402 (GMP) Certificate of Analysis
and the underlying analytical methodologies, researchers can ensure the quality and
consistency of their experiments, leading to more robust and reliable scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Understanding the Certificate of Analysis (CoA)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684518#su-5402-gmp-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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